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Compound of Interest

5-Bromo-2-
Compound Name:
(dimethoxymethyl)pyridine

Cat. No.: B8202369

Get Quote

Executive Summary

5-Bromo-2-(dimethoxymethyl)pyridine acts as a "masked" electrophile.[1] Its primary utility
lies in the bromine handle (for cross-coupling) and the acetal group (which protects the reactive
formyl moiety).

+ Core Risk: The dimethyl acetal functionality is thermodynamically unstable in the presence of
moisture and Brgnsted acids, leading to irreversible hydrolysis into 5-bromo-2-
formylpyridine.[1]

e Secondary Risk: The pyridine nitrogen is susceptible to N-oxidation over extended periods if
exposed to air/peroxides.[1]

¢ Operational Mandate: This compound must be stored under anhydrous, basic-to-neutral
conditions at 2—8°C. Never store as an acid salt.

Chemical Profile & Vulnerability Analysis[1]
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Property Data

CAS Number 1150632-94-2
Molecular Formula CsH10BrNO:2
Molecular Weight 232.07 g/mol

Physical State

Viscous liquid or low-melting solid (dependent
on purity)

Solubility

Soluble in DCM, THF, MeOH; sparingly soluble
in water.[1][2]

pKa (Pyridine N)

~2.5 — 3.0 (Estimated; lower than pyridine due
to electron-withdrawing Br and Acetal)

Structural Vulnerabilities[1]

e The Acetal Linkage (C2 Position): Acetals are stable to bases and nucleophiles but are the

"Achilles' heel" in acidic environments.[1] The mechanism of degradation involves

protonation of the methoxy oxygen, followed by the expulsion of methanol to form a reactive

oxocarbenium ion.[1]

o The Pyridine Ring: While the pyridine nitrogen provides some intrinsic buffering capacity, it

can also act as a nucleophile.[1][3] In the presence of alkyl halides (impurities), it may

undergo quaternization.

e The Bromine Substituent: Stable under storage conditions but sensitive to light (homolytic

cleavage) over very long durations.[1]

Degradation Mechanism: Acid-Catalyzed Hydrolysis

Understanding the failure mode is critical for prevention.[1] The diagram below illustrates the

pathway from the stable acetal to the degraded aldehyde.[1]
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Acidic Impurities
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Figure 1: The acid-catalyzed hydrolysis pathway.[1] Note that the reaction consumes water and
releases methanol.[1]

Storage Protocol: A Self-Validating System

To ensure integrity, do not rely on passive storage.[1] Implement this active protocol.

Phase 1: Pre-Storage Validation (The "Neutrality Check")

Before committing the material to long-term storage, verify it is free of acidic residues from
synthesis (e.g., silica gel acidity, workup acids).[1]

o Test: Dissolve a small aliquot in neutral water/methanol (1:1). Measure pH.

o Action: If pH < 7, wash the organic phase with saturated NaHCOs or pass through a plug of
basic alumina.[1]

Phase 2: The Storage Environment
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Parameter

Specification

Rationale

Temperature

2°Cto 8°C

Slows hydrolysis kinetics and

suppresses N-oxidation.[1]

Atmosphere

Argon or Nitrogen

Displaces moisture and
oxygen.[1] Argon is preferred

(heavier than air).[1]

Container

Amber Glass

Prevents photolytic

debromination.[1]

Closure

Teflon (PTFE) Lined Cap

Prevents leaching of
plasticizers; ensures airtight

seal.[1]

Desiccant

External Only

Store the vial inside a
secondary jar containing
Drierite or silica gel. Do not
add desiccant directly to the
liquid.[1]

Phase 3: Handling & Re-Use[4][5]

e Thawing: Allow the container to reach room temperature before opening. This prevents

atmospheric moisture from condensing inside the cold bottle (a common cause of "mystery
hydrolysis).[1]

o Sampling: Use oven-dried glass pipettes or nitrogen-flushed syringes.[1]

Quality Control & Re-Analysis

If the compound has been stored for >6 months, perform the following QC check before use.

1H NMR Diagnostic (CDCI3)

o Target Signal (Acetal): Look for the methoxy singlet (~3.4 ppm, 6H) and the methine proton

(~5.4 ppm, 1H).[1]

o Degradation Signal (Aldehyde): Look for a distinct singlet downfield at ~10.0 ppm.[1]
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¢ Calculation: Integration of Aldehyde (10.0 ppm) vs. Methine (5.4 ppm) gives the molar ratio
of degradation.[1]

Decision Logic for Researchers

Use this workflow to determine the appropriate handling of your inventory.

New Batch / Inventory Check

Check pH / Acidity

:

Wash w/ NaHCO3
Dry over Na2S04

Intended Usage Timeframe

Immediate

< 1 Week
(Active Use)

> 1 Week
(Deep Storage)

Protocol A: Protocol B:
- Tightly capped - [AIUEk T AT e
_RT or 4°C - Seal with Parafilm
- Dark - Store at 4°C
- Secondary Desiccator
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Figure 2: Storage decision matrix ensuring compound longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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